Cas no 59660-68-3 (2-(2,4,6-trimethylphenyl)propan-2-ol)
59660-68-3 structure
Product Name:2-(2,4,6-trimethylphenyl)propan-2-ol
CAS No:59660-68-3
MF:C12H18O
MW:178.270723819733
MDL:MFCD09260837
CID:950445
Update Time:2025-04-19
2-(2,4,6-trimethylphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4,6-trimethylphenyl)propan-2-ol
- 2-mesityl-2-propanol
- 2-Mesityl-indan-1,3-dion
- 2-mesitylindane-1,3-dione
- 2-Mesityl-propan-2-ol
-
- MDL: MFCD09260837
- Inchi: 1S/C12H18O/c1-8-6-9(2)11(10(3)7-8)12(4,5)13/h6-7,13H,1-5H3
- InChI Key: JFDXATFYWOLYQQ-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 178.13600
- Monoisotopic Mass: 178.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 0.958
- Boiling Point: 230.1°C at 760 mmHg
- Flash Point: 99.8°C
- Refractive Index: 1.514
- PSA: 20.23000
- LogP: 2.83920
2-(2,4,6-trimethylphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB430305-1 g |
2-(2,4,6-Trimethylphenyl)-2-propanol |
59660-68-3 | 1g |
€482.30 | 2022-03-24 | ||
| abcr | AB430305-5 g |
2-(2,4,6-Trimethylphenyl)-2-propanol |
59660-68-3 | 5g |
€1,143.80 | 2022-03-24 | ||
| Enamine | EN300-341935-1.0g |
2-(2,4,6-trimethylphenyl)propan-2-ol |
59660-68-3 | 1.0g |
$739.0 | 2023-02-23 | ||
| Enamine | EN300-341935-2.5g |
2-(2,4,6-trimethylphenyl)propan-2-ol |
59660-68-3 | 2.5g |
$1531.0 | 2023-08-31 | ||
| Enamine | EN300-341935-5.0g |
2-(2,4,6-trimethylphenyl)propan-2-ol |
59660-68-3 | 5.0g |
$1939.0 | 2023-02-23 | ||
| Enamine | EN300-341935-10.0g |
2-(2,4,6-trimethylphenyl)propan-2-ol |
59660-68-3 | 10.0g |
$2438.0 | 2023-02-23 | ||
| Enamine | EN300-341935-1g |
2-(2,4,6-trimethylphenyl)propan-2-ol |
59660-68-3 | 1g |
$739.0 | 2023-08-31 | ||
| Enamine | EN300-341935-5g |
2-(2,4,6-trimethylphenyl)propan-2-ol |
59660-68-3 | 5g |
$1939.0 | 2023-08-31 | ||
| Enamine | EN300-341935-10g |
2-(2,4,6-trimethylphenyl)propan-2-ol |
59660-68-3 | 10g |
$2438.0 | 2023-08-31 | ||
| abcr | AB430305-1g |
2-(2,4,6-Trimethylphenyl)-2-propanol; . |
59660-68-3 | 1g |
€1555.10 | 2025-04-17 |
2-(2,4,6-trimethylphenyl)propan-2-ol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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